Cas no 1125702-46-6 (N-(2,3-difluorophenyl)-3-oxobutanamide)

N-(2,3-difluorophenyl)-3-oxobutanamide is a fluorinated organic compound featuring a β-ketoamide moiety, which lends it utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the 2,3-difluorophenyl group enhances its reactivity and selectivity in cross-coupling reactions, while the 3-oxobutanamide scaffold offers opportunities for further functionalization. This compound is particularly valuable in the development of bioactive molecules due to its balanced lipophilicity and electronic properties. Its structural features make it suitable for applications in medicinal chemistry, where it can serve as a precursor for heterocyclic frameworks or as a building block for targeted drug design. High purity and stability under standard conditions further underscore its practicality in research and industrial settings.
N-(2,3-difluorophenyl)-3-oxobutanamide structure
1125702-46-6 structure
Product Name:N-(2,3-difluorophenyl)-3-oxobutanamide
CAS No:1125702-46-6
MF:C10H9F2NO2
MW:213.180769681931
CID:1016120
PubChem ID:42638952
Update Time:2025-05-28

N-(2,3-difluorophenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,3-difluorophenyl)-3-oxobutanamide
    • DB-352193
    • SCHEMBL3949534
    • DTXSID90655306
    • 1125702-46-6
    • D88136
    • CS-0339338
    • AKOS010310047
    • Inchi: 1S/C10H9F2NO2/c1-6(14)5-9(15)13-8-4-2-3-7(11)10(8)12/h2-4H,5H2,1H3,(H,13,15)
    • InChI Key: FROLYEWVSMDHPY-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=CC=1NC(CC(C)=O)=O)F

Computed Properties

  • Exact Mass: 213.06013485g/mol
  • Monoisotopic Mass: 213.06013485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.2Ų

N-(2,3-difluorophenyl)-3-oxobutanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1410008-1g
N-(2,3-difluorophenyl)-3-oxobutanamide
1125702-46-6 98%
1g
¥5733.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1410008-5g
N-(2,3-difluorophenyl)-3-oxobutanamide
1125702-46-6 98%
5g
¥13395.00 2024-08-09
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